Bis-hema ipdi
Overview
Description
Bis-hema ipdi is a bioactive chemical.
Scientific Research Applications
1. Base Isolation Design in Civil Engineering
Bis-Hema IPDI's relevance in base isolation design for civil engineering is evident. Luca and Guidi (2019) explored the evolution of base isolation systems, a key component in earthquake-resistant structures, highlighting changes and advancements in design and implementation over three decades. Their research underscores the importance of such innovations in enhancing building safety and resilience against earthquakes (Luca & Guidi, 2019).
2. Business Incubation in Developing Countries
Bis-Hema IPDI also finds its application in the conceptual framework of business incubators, especially in developing countries. Jamil et al. (2016) emphasized the role of business incubators as part of national innovation systems, contributing significantly to commercialization, startup creation, entrepreneurial culture, innovation, and revenue generation. Their study highlights the potential of Bis-Hema IPDI in fostering economic development and innovation in these regions (Jamil et al., 2016).
3. Bioimpedance Spectroscopy in Healthcare
In the healthcare sector, Bis-Hema IPDI is instrumental in bioimpedance spectroscopy (BIS). Broers et al. (2020) discussed the use of three-compartment model BIS in assessing body composition, particularly in diagnosing and guiding treatment for fluid status disorders in patients with advanced or end-stage renal disease. This showcases the clinical relevance of Bis-Hema IPDI in providing crucial insights into patient health and guiding medical interventions (Broers et al., 2020).
4. Building-Integrated Solar Thermal Systems
In the field of renewable energy, Bis-Hema IPDI is crucial in building-integrated solar thermal (BIST) systems. Lamnatou et al. (2015) conducted a critical review of BIST system modeling, underscoring the potential of these systems in the building sector. Their research highlights the advantages of BIST systems over traditional installations and emphasizes the need for further investigations, particularly in active configurations that could provide energy for building requirements (Lamnatou et al., 2015).
properties
CAS RN |
42405-01-6 |
|---|---|
Product Name |
Bis-hema ipdi |
Molecular Formula |
C24H38N2O8 |
Molecular Weight |
482.574 |
IUPAC Name |
2-Propenoic acid, 2-methyl-, 2-(((((1,3,3-trimethyl-5-(((2-((2-methyl-1-oxo-2-propen-1-yl)oxy)ethoxy)carbonyl)amino)cyclohexyl)methyl)amino)carbonyl)oxy)ethyl ester |
InChI |
InChI=1S/C24H38N2O8/c1-16(2)19(27)31-8-10-33-21(29)25-15-24(7)13-18(12-23(5,6)14-24)26-22(30)34-11-9-32-20(28)17(3)4/h18H,1,3,8-15H2,2,4-7H3,(H,25,29)(H,26,30) |
InChI Key |
JQRKAXLVSDRXNM-UHFFFAOYSA-N |
SMILES |
C=C(C)C(OCCOC(NCC1(C)CC(C)(C)CC(NC(OCCOC(C(C)=C)=O)=O)C1)=O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Bis-hema ipdi |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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